Cas no 67330-54-5 (2-Ethyl-6-isopropylphenyl isothiocyanate)

• Product Name: 2-Ethyl-6-isopropylphenyl isothiocyanate
• CAS No: 67330-54-5
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 863210
• PubChem ID: 144234
• Update Time: 2025-04-19

2-Ethyl-6-isopropylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-isopropylphenyl isothiocyanate
• 1-ethyl-2-isothiocyanato-3-propan-2-ylbenzene
• 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene #
• 2-ethyl-6-isopropylphenyl-isothiocyanate
• 1-Ethyl-3-isopropyl-2-isothiocyanatobenzene
• DTXSID50217681
• SCHEMBL1457486
• 67330-54-5

• Inchi： 1S/C12H15NS/c1-4-10-6-5-7-11(9(2)3)12(10)13-8-14/h5-7,9H,4H2,1-3H3
• InChI Key： HCOAPUYALIBFCM-UHFFFAOYSA-N
• SMILES： S=C=NC1C(=CC=CC=1C(C)C)CC

Computed Properties

• Exact Mass: 205.093
• Monoisotopic Mass: 205.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 306.9°C at 760 mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.538